Cas no 1261867-19-9 (7-Hydroxy-6-methoxyquinoline)

• Product Name: 7-Hydroxy-6-methoxyquinoline
• CAS No: 1261867-19-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4822588
• Update Time: 2025-10-29

7-Hydroxy-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-6-methoxyquinoline
• OC1=C(C=C2C=CC=NC2=C1)OC

• Inchi： 1S/C10H9NO2/c1-13-10-5-7-3-2-4-11-8(7)6-9(10)12/h2-6,12H,1H3
• InChI Key： FSUJBMWVYHDGLG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=CC=CN=2)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 7-Hydroxy-6-methoxyquinoline

7-Hydroxy-6-methoxyquinoline (CAS No. 1261867-19-9): A Comprehensive Overview of Properties and Applications

7-Hydroxy-6-methoxyquinoline (CAS No. 1261867-19-9) is a specialized quinoline derivative that has gained significant attention in pharmaceutical and material science research. This heterocyclic compound features a unique molecular structure combining a hydroxy group at the 7-position and a methoxy group at the 6-position of the quinoline backbone, which contributes to its distinctive chemical properties and biological activities.

The growing interest in 7-Hydroxy-6-methoxyquinoline is evident from the increasing number of scientific publications and patent applications mentioning this compound. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially in the development of novel antimicrobial and anti-inflammatory agents. The compound's quinoline core structure is known to interact with various biological targets, making it a valuable scaffold in medicinal chemistry.

From a chemical perspective, 7-Hydroxy-6-methoxyquinoline demonstrates interesting solubility characteristics and stability profiles that make it suitable for various applications. The compound shows moderate solubility in polar organic solvents while being less soluble in water, a property that can be modified through salt formation or structural derivatization. Its UV-visible absorption spectrum reveals distinct peaks that are valuable for analytical detection and quantification.

Recent studies have explored the synthetic routes to 7-Hydroxy-6-methoxyquinoline, with particular focus on green chemistry approaches that minimize environmental impact. Modern synthetic strategies often employ catalytic methods and microwave-assisted reactions to improve yield and reduce reaction times. These advancements address the growing demand for sustainable chemical production methods in the pharmaceutical industry.

The compound's potential biological activities have become a hot topic in drug discovery circles. Preliminary studies suggest that 7-Hydroxy-6-methoxyquinoline derivatives may exhibit interesting enzyme inhibition properties, particularly against targets involved in inflammatory pathways. This has led to increased research activity around this molecular scaffold as scientists seek to develop new therapeutic agents for chronic inflammatory conditions.

In material science applications, 7-Hydroxy-6-methoxyquinoline has shown promise as a fluorescent probe due to its inherent photophysical properties. Researchers are investigating its use in sensor development and optoelectronic materials, where its ability to coordinate with metal ions and emit light at specific wavelengths could be valuable. These applications align with current trends in smart material development and environmental monitoring technologies.

The analytical characterization of 7-Hydroxy-6-methoxyquinoline typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods provide crucial information about the compound's purity, structure, and physicochemical properties, which are essential for quality control in research and potential commercial applications. Standardized analytical protocols are being developed to ensure consistent characterization across different laboratories.

Market trends indicate growing demand for specialized quinoline derivatives like 7-Hydroxy-6-methoxyquinoline, particularly from the pharmaceutical and agrochemical sectors. Several specialty chemical manufacturers have included this compound in their research catalogues, offering custom synthesis services and bulk quantities for research purposes. The compound's patent landscape shows increasing activity, suggesting its commercial potential in various applications.

From a safety perspective, 7-Hydroxy-6-methoxyquinoline requires standard laboratory handling precautions typical for organic compounds. While not classified as highly hazardous, researchers should follow good laboratory practices when working with this material, including proper ventilation and personal protective equipment. Material safety data sheets provide detailed handling instructions for this compound.

Future research directions for 7-Hydroxy-6-methoxyquinoline are likely to focus on expanding its applications in drug discovery and functional materials. Scientists are particularly interested in exploring its potential in targeted drug delivery systems and as a building block for more complex molecular architectures. The compound's versatility makes it an attractive subject for interdisciplinary research combining chemistry, biology, and materials science.

For researchers seeking 7-Hydroxy-6-methoxyquinoline suppliers or CAS 1261867-19-9 manufacturers, it's important to verify the compound's purity and obtain proper analytical certificates. Many specialty chemical providers offer this compound in research quantities, with options for custom synthesis and structural modification services. The growing interest in this compound has led to improved availability from multiple global suppliers.

In conclusion, 7-Hydroxy-6-methoxyquinoline represents an interesting case study in how subtle modifications to a core quinoline structure can lead to compounds with diverse potential applications. Its combination of hydroxy and methoxy substituents creates unique chemical properties that continue to attract research attention across multiple disciplines. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in medicine, materials science, and other high-tech fields.